N-(2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C18H22N4O2/c1-21-11-9-16(20-21)15-8-5-10-22(13-15)17(23)12-19-18(24)14-6-3-2-4-7-14/h2-4,6-7,9,11,15H,5,8,10,12-13H2,1H3,(H,19,24)
• InChI Key: WYZPIUGAKQMZCK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)C(=O)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

“N-(2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-oxoethyl)benzamide” is a complex organic compound that contains several functional groups and rings. It has a benzamide group, a piperidine ring, and a pyrazole ring. The pyrazole ring is a heterocyclic compound that contains two nitrogen atoms. The piperidine ring is a common structure in many pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and piperidine rings would add a level of rigidity to the molecule, while the benzamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The benzamide group could potentially undergo hydrolysis under acidic or basic conditions to yield an amine and a carboxylic acid. The pyrazole ring might be susceptible to reactions with electrophiles due to the presence of nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. It’s likely to be a solid at room temperature, and its solubility would depend on the specific functional groups present. The presence of the benzamide group might increase its solubility in polar solvents.

Scientific Research Applications

Melanoma Treatment Targeting BRAF Mutants

• Researchers have explored novel compounds to overcome drug resistance. .

Imidazole-Based Therapeutics

• The compound’s imidazole moiety (a five-membered heterocyclic ring) holds therapeutic potential. .

Thiazole Derivatives for Biological Activity

• .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, it should be handled with care, and appropriate safety measures should be taken when handling and disposing of it.

Future Directions

The future research directions for this compound could involve studying its potential biological activities, optimizing its synthesis, and investigating its mechanism of action. It could also be interesting to study its physical and chemical properties in more detail.